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Compound of Interest

Compound Name: VTP50469

Cat. No.: B10824408

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of VTP50469. Adherence to these guidelines is critical to ensure

personal safety and maintain a secure laboratory environment. VTP50469 is a potent, highly

selective, and orally active Menin-MLL interaction inhibitor intended for research use only.

Immediate Safety Information
VTP50469 is a hazardous substance and must be handled with care. Based on available

safety data, this compound is classified with the following hazards:

Toxic if swallowed.

Causes skin irritation.

Causes serious eye irritation.

Personal Protective Equipment (PPE)
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The following personal protective equipment must be worn at all times when handling

VTP50469:

PPE Category Requirement Specifications

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Ensure gloves

are regularly inspected for

tears or holes before use.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn to prevent eye

contact from splashes or fine

particles.

Skin and Body Protection Laboratory coat

A standard laboratory coat

should be worn and kept

fastened to protect from skin

contact.

Respiratory Protection
Not generally required for

small quantities

If handling large quantities or if

there is a risk of aerosolization,

a NIOSH-approved respirator

may be necessary.

Emergency Procedures
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Situation Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately wash affected area with soap and

water. Remove contaminated clothing. If

irritation persists, seek medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse mouth with water. Seek

immediate medical attention.

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.

Spill

Evacuate the area. Wear appropriate PPE.

Absorb the spill with inert material (e.g.,

vermiculite, sand) and place it in a sealed

container for disposal.

Operational Plan: Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of VTP50469 and ensuring

a safe laboratory environment.

Handling
Work Area: Always handle VTP50469 in a well-ventilated area, preferably in a chemical fume

hood.

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and

clothing.

Aerosolization: Avoid actions that could lead to the generation of dust or aerosols.
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Hygiene: Wash hands thoroughly with soap and water after handling.

Storage
VTP50469 should be stored under the following conditions to ensure its stability:

Storage Condition Temperature Duration

Stock Solution -80°C Up to 2 years

-20°C Up to 1 year

Store in a tightly sealed, light-resistant container.

The storage area should be dry and well-ventilated.

Disposal Plan
All waste containing VTP50469 must be treated as hazardous waste.

Waste Containers: Use clearly labeled, sealed containers for all VTP50469 waste.

Disposal Route: Dispose of in accordance with all applicable federal, state, and local

environmental regulations. Do not dispose of down the drain or in regular trash.

Decontamination: All equipment and surfaces that have come into contact with VTP50469
should be thoroughly decontaminated.

Experimental Protocols
VTP50469 is a potent inhibitor of the Menin-MLL protein-protein interaction.[1] Below are

summaries of typical experimental applications.

In Vitro Cell-Based Assays
Objective: To assess the anti-proliferative activity of VTP50469 in leukemia cell lines.

Cell Lines: MLL-rearranged leukemia cell lines (e.g., MOLM13, MV4;11, KOPN8).
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Methodology:

Plate cells at a desired density in appropriate cell culture plates.

Prepare a stock solution of VTP50469 in DMSO.

Treat cells with a serial dilution of VTP50469 (typical IC50 values range from 13-37 nM).

Incubate for a specified period (e.g., 2-7 days).

Assess cell viability using a suitable method (e.g., MTS assay, CellTiter-Glo®).

In Vivo Animal Studies
Objective: To evaluate the in vivo efficacy of VTP50469 in xenograft models of leukemia.

Animal Model: Immunodeficient mice (e.g., NSG mice) engrafted with human leukemia cells

(e.g., MV4;11).

Methodology:

Prepare VTP50469 for oral administration. A common formulation involves dissolving the

compound in a vehicle such as 10% DMSO, 40% PEG300, 5% Tween 80, and 45%

saline.

Administer VTP50469 orally to the mice, typically twice a day.

Dosages can range from 15 to 60 mg/kg.

Monitor tumor burden and survival of the animals over the course of the study.

Mechanism of Action and Experimental Workflow
The following diagrams illustrate the mechanism of action of VTP50469 and a general

experimental workflow for its evaluation.
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Mechanism of Action of VTP50469
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Caption: VTP50469 inhibits the Menin-MLL interaction, leading to changes in gene expression

and promoting apoptosis in leukemia cells.
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General Experimental Workflow for VTP50469

Hypothesis:
VTP50469 has anti-leukemic activity

In Vitro Studies
(Cell Lines)

In Vivo Studies
(Xenograft Models)

Promising results lead to

Data Analysis

Conclusion on Efficacy and Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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